Cas no 128301-32-6 (Triptotriterpenic acid B)

• Product Name: Triptotriterpenic acid B
• CAS No: 128301-32-6
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 186535
• Update Time: 2025-05-25

Triptotriterpenic acid B Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-29-oicacid, 3,22-dihydroxy-, (3b,20a,22b)-
• triptotriterpenic acid B
• (3beta,5xi,18alpha,22beta)-3,22-dihydroxyolean-12-en-30-oic acid
• 3,22-Dihydroxy-delta(12)-oleanen-29-oic acid
• Olean-12-en-29-oic acid, 3,22-dihydroxy-, (3beta,20alpha,22beta)-
• Triptotriterpenic acid B

• Inchi： 1S/C30H48O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)17-23(32)27(19,4)14-15-29(18,30)6/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20?,21-,22+,23-,26-,27-,28+,29-,30-/m1/s1
• InChI Key： JTBGJQZJEYVBJZ-GRFRUCBCSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)[C@@H](C[C@@](C(=O)O)(C)C[C@@H]4C3=CC[C@@H]12)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 923
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Triptotriterpenic acid B

Recent Advances in the Study of Triptotriterpenic Acid B (128301-32-6): A Promising Therapeutic Agent

Triptotriterpenic acid B (CAS: 128301-32-6) is a naturally occurring triterpenoid compound that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, derived from traditional medicinal plants, exhibits a wide range of pharmacological activities, including anti-inflammatory, anti-tumor, and immunomodulatory effects. The growing body of research on Triptotriterpenic acid B underscores its potential as a lead compound for the development of novel drugs targeting various diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of Triptotriterpenic acid B. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound inhibits the NF-κB signaling pathway, thereby reducing inflammation and tumor progression in preclinical models. Another study, published in *Phytotherapy Research*, highlighted its ability to modulate the immune system by enhancing the activity of natural killer (NK) cells, which play a critical role in cancer immunosurveillance.

In addition to its anti-inflammatory and anti-tumor properties, Triptotriterpenic acid B has shown promise in the treatment of metabolic disorders. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that this compound improves insulin sensitivity and reduces hepatic steatosis in animal models of type 2 diabetes. These findings suggest that Triptotriterpenic acid B could be a valuable candidate for the development of therapies targeting metabolic syndrome and related conditions.

The pharmacokinetics and safety profile of Triptotriterpenic acid B have also been investigated in recent years. A 2023 study in *Drug Metabolism and Disposition* evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and low toxicity in animal models. These results support the potential for further clinical development of Triptotriterpenic acid B as a therapeutic agent.

Despite these promising findings, challenges remain in the development of Triptotriterpenic acid B-based therapies. Issues such as poor solubility and limited stability in physiological conditions need to be addressed to optimize its therapeutic efficacy. Recent advances in drug delivery systems, including nanoparticle-based formulations, offer potential solutions to these challenges. For example, a 2023 study in *International Journal of Pharmaceutics* demonstrated that encapsulating Triptotriterpenic acid B in polymeric nanoparticles significantly enhances its solubility and bioavailability.

In conclusion, Triptotriterpenic acid B (128301-32-6) represents a promising therapeutic agent with diverse pharmacological activities. Ongoing research continues to uncover its molecular mechanisms and potential applications, paving the way for its development as a novel drug. Future studies should focus on overcoming formulation challenges and advancing the compound into clinical trials to fully realize its therapeutic potential.